Cas no 28446-37-9 (Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI))

• Product Name: Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI)
• CAS No: 28446-37-9
• MF: C₁₇H₁₇N₅O₅S
• MW: 403.412381887436
• CID: 289154
• PubChem ID: 276417
• Update Time: 2025-04-19

Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI)
• AC1MIVHC
• AG-D-19942
• CTK0G4362
• Cytidine 5'-(pentahydrogen tetraphosphate)
• Cytidine 5'-tetraphosphate
• O5'-(pentahydroxy-[1]tetraphosphoryl)-cytidine
• O5'-(toluene-4-sulfonyl)-2',3'-anhydro-adenosine
• 9-[2,3-Anhydro-5-O-(4-methylbenzene-1-sulfonyl)pentofuranosyl]-9H-purin-6-amine
• DTXSID50951093
• 28446-37-9
• NSC124210
• NSC-124210

• Inchi： 1S/C17H17N5O5S/c1-9-2-4-10(5-3-9)28(23,24)25-6-11-13-14(27-13)17(26-11)22-8-21-12-15(18)19-7-20-16(12)22/h2-5,7-8,11,13-14,17H,6H2,1H3,(H2,18,19,20)
• InChI Key： AOLWMWUFBSWMJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C2C(C(N3C=NC4C(N)=NC=NC3=4)O1)O2

Computed Properties

• Exact Mass: 403.09500
• Monoisotopic Mass: 403.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 695.1°Cat760mmHg
• Flash Point: 374.2°C
• Refractive Index: 1.812
• PSA: 143.13000
• LogP: 2.44920